Cas no 1148110-19-3 (6-BROMOISOQUINOLIN-7-OL)

6-Bromoisoquinolin-7-ol is a brominated isoquinoline derivative with a hydroxyl group at the 7-position, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic frameworks. The hydroxyl group offers additional functionalization potential, including etherification or further derivatization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, given the prevalence of isoquinoline scaffolds in drug discovery. High purity and well-defined reactivity make it a reliable building block for targeted synthesis applications.

6-BROMOISOQUINOLIN-7-OL structure

Product Name:6-BROMOISOQUINOLIN-7-OL

CAS No:1148110-19-3

MF:C₉H₆BrNO

MW:224.054041385651

MDL:MFCD25955914

CID:3326213

PubChem ID:42638292

Update Time:2025-06-08

6-BROMOISOQUINOLIN-7-OL Chemical and Physical Properties

Names and Identifiers

- 6-BROMOISOQUINOLIN-7-OL
- AKOS027253607
- SCHEMBL24732143
- SY128602
- EN300-192209
- 1148110-19-3
- 6-bromo-7-isoquinolinol
- DB-383438
- MFCD25955914
- YVB11019
- MDL： MFCD25955914
- Inchi： 1S/C9H6BrNO/c10-8-3-6-1-2-11-5-7(6)4-9(8)12/h1-5,12H
- InChI Key： ZCXXIQQBBHWUTJ-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2C=NC=CC=2C=1)O

Computed Properties

Exact Mass: 222.96328g/mol
Monoisotopic Mass: 222.96328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 33.1Å²

6-BROMOISOQUINOLIN-7-OL Pricemore >>

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